2-(4-Chlorophenyl)-2-oxoethyl 2-(3-chloro-5-(trifluoromethyl)-2-pyridinyl)propanoate

• IUPAC Name: [2-(4-chlorophenyl)-2-oxoethyl] 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoate
• InChI: InChI=1S/C17H12Cl2F3NO3/c1-9(15-13(19)6-11(7-23-15)17(20,21)22)16(25)26-8-14(24)10-2-4-12(18)5-3-10/h2-7,9H,8H2,1H3
• InChI Key: LGZUNRPCLBOXCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=N1)C(F)(F)F)Cl)C(=O)OCC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C17H12Cl2F3NO3
• Molecular Weight: 406.2 g/mol

Description

2-(4-Chlorophenyl)-2-oxoethyl 2-(3-chloro-5-(trifluoromethyl)-2-pyridinyl)propanoate is a useful research compound. Its molecular formula is C17H12Cl2F3NO3 and its molecular weight is 406.18. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Properties and Mechanism

• This compound has been studied for its use as a herbicide. It demonstrates the ability to inhibit cell division in plants, particularly by targeting protein synthesis during the G2 stage of interphase (Kim & Bendixen, 1987).

Effects on Plant Growth and Development

• The compound is effective in controlling certain types of grasses in agricultural settings, such as in peanut cultivation. Its efficacy varies based on the stage of weed growth and application timing (Grichar & Boswell, 1986).
• Studies also indicate that the phytotoxicity of this compound can be influenced by factors like carrier volume and the addition of certain substances to the spray solution (Buhler & Burnside, 1984).

Chemical Reactions and Synthesis

• It has been involved in complex chemical reactions, such as oxidative coupling with other organic compounds, which are of interest in the field of organic chemistry and potentially in pharmaceutical synthesis (El-Abadelah et al., 2018).
• The compound has also been utilized in the synthesis of other chemicals with potential antiviral properties (Sayed & Ali, 2007).

Solubility and Physical Properties

• Research has been conducted on its solubility properties in various solvents, which is critical for understanding its behavior in different environments and applications (Jouyban et al., 2017).

Potential Antifungal Properties

• Certain derivatives of this compound have shown promise in inhibiting the growth of phytopathogenic fungi, which could have implications in agriculture and horticulture (Khazhieva et al., 2018).

Miscellaneous Applications

• The compound's derivatives have been investigated in areas like molecular structure analysis, hyperpolarizability, and electronic properties, relevant in fields like materials science and molecular engineering (Kumar et al., 2014).